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Compound of Interest

Compound Name: 5-lodo-5-methylnonane

Cat. No.: B15419639

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of 5-lodo-5-methylnonane
and related iodoalkane compounds. It covers the synthesis, chemical properties, and known
biological activities of this class of molecules, with a focus on their potential applications in
research and drug development.

Chemical Synthesis and Properties

5-lodo-5-methylnonane is a tertiary iodoalkane. While specific literature on its synthesis is
scarce, a highly plausible and efficient method involves the nucleophilic substitution of the
corresponding tertiary alcohol, 5-methyl-5-nonanol. This conversion can be achieved through
various established protocols for the synthesis of tertiary alkyl iodides from tertiary alcohols.

Synthesis of 5-lodo-5-methylnonane

A common and effective method for the synthesis of tertiary iodides from tertiary alcohols is the
reaction with hydrogen iodide (HI), which can be generated in situ from sodium iodide and a
strong acid like phosphoric acid. The reaction proceeds via an S(_N)1 mechanism, where the
hydroxyl group is protonated to form a good leaving group (water), followed by the departure of
water to form a stable tertiary carbocation. The iodide ion then acts as a nucleophile, attacking
the carbocation to form the final product.

Experimental Protocol: Synthesis of 5-lodo-5-methylnonane from 5-methyl-5-nonanol
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Materials:

e 5-methyl-5-nonanol

e Sodium iodide (Nal)

o Concentrated phosphoric acid (H(_3)PO(_4))
» Diethyl ether

» Saturated sodium bicarbonate solution
» Saturated sodium thiosulfate solution
e Anhydrous magnesium sulfate

e Round-bottom flask

» Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:

¢ In a round-bottom flask equipped with a reflux condenser, combine 5-methyl-5-nonanol (1
equivalent), sodium iodide (1.5 equivalents), and a suitable solvent like diethyl ether.

e Slowly add concentrated phosphoric acid (2 equivalents) to the stirred mixture.

o Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer
chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature and transfer it to a
separatory funnel.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and
saturated sodium thiosulfate solution to remove any unreacted acid and iodine.
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator to yield the crude 5-lodo-5-methylnonane.

 Purify the product by vacuum distillation or column chromatography.

Logical Workflow for the Synthesis of 5-lodo-5-methylnonane:
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Figure 1. Synthesis workflow for 5-lodo-5-methylnonane.
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Physicochemical Properties

Quantitative data for 5-lodo-5-methylnonane and related compounds are summarized in the
tables below.

Table 1: Physicochemical Properties of 5-lodo-5-methylnonane

Property Value

Molecular Formula C(10)H( 21)I

Molecular Weight 268.18 g/mol

Appearance Expected to be a colorless to pale yellow liquid
Boiling Point Not reported

Density Not reported

Solubility Insoluble in water, soluble in organic solvents

Table 2: Comparison of Related lodoalkanes

Molecular Weight (

Compound Molecular Formula Boiling Point (°C)
g/mol)

1-lodooctane C(8H( 17 240.12 225-226

1-lododecane C(_10)H(_21)! 268.18 265-267

2-lodooctane C(8)H( 17 240.12 210-212

115-117 (at 10

2-lododecane C(_10)H( 21 268.18
mmHgQ)

Biological Activities and Potential Applications

While no specific biological activities have been reported for 5-lodo-5-methylnonane, the
broader class of iodoalkanes and organoiodine compounds exhibit a range of biological effects,
from antimicrobial and cytotoxic to potential roles in signaling pathways.
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Antimicrobial Activity

Long-chain haloalkanes, including iodoalkanes, are known to possess antimicrobial properties.
Their lipophilic nature allows them to intercalate into bacterial cell membranes, disrupting
membrane integrity and leading to cell death. The specific efficacy of 5-lodo-5-methylnonane
against various bacterial and fungal strains has not been determined but warrants
investigation.

Cytotoxicity and Anticancer Potential

Several organoiodine compounds have demonstrated cytotoxic effects against cancer cell
lines. A notable example is the induction of apoptosis in breast cancer cells by molecular iodine
and its metabolite, 6-iodolactone.[1][2][3] This suggests that other iodo-compounds, potentially
including 5-lodo-5-methylnonane, could exhibit similar properties. The mechanism of action is
believed to involve the activation of specific signaling pathways leading to programmed cell
death.

Signaling Pathway: Apoptosis Induction by 6-lodolactone in Breast Cancer Cells

The antiproliferative effects of molecular iodine in breast cancer are mediated by its conversion
to 6-iodolactone, a derivative of arachidonic acid. 6-iodolactone then acts as a signaling
molecule, activating the peroxisome proliferator-activated receptor gamma (PPARY).[4]
Activation of PPARY is thought to upregulate pro-apoptotic proteins such as Bax, leading to the
activation of the intrinsic caspase-dependent apoptotic pathway.[2] Additionally, at higher
concentrations, iodine can induce apoptosis through a caspase-independent pathway involving
the apoptosis-inducing factor (AIF) and poly(ADP-ribose) polymerase-1 (PARP1).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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